Cas no 174484-41-4 (Tipranavir)

• Product Name: Tipranavir
• CAS No: 174484-41-4
• MF: C₃₁H₃₃F₃N₂O₅S
• MW: 602.664337873459
• MDL: MFCD00949098
• CID: 65967
• PubChem ID: 54682461
• Update Time: 2025-05-28

Tipranavir Chemical and Physical Properties

Names and Identifiers

• Tipranavir
• N-[3-[(1R)-1-[(6R)-2-Hydroxy-4-oxo-6-phenethyl-6-propyl-5H-pyran-3-yl]propyl]phenyl]-5-(trifluoromethyl)pyridine-2-sulfonamide
• N-[3-[(1R)-1-[(2R)-4-hydroxy-6-oxo-2-(2-phenylethyl)-2-propyl-3H-pyran-5-yl]propyl]phenyl]-5-(trifluoromethyl)pyridine-2-sulfonamide
• Tipranavir
• 1d4y
• Aptivus
• UNII-ZZT404XD09
• PNU-140690
• Tipranavir(PNU-140690,Aptivus)
• N-[3-[(1R)-1-[(6R)-5,6-Dihydro-4-hydroxy-2-oxo-6-(2-phenylethyl)-6-propyl-2H-pyran-3-yl]propyl]phenyl]-5-(trifluoromethyl)-2-pyridinesulfonamide
• 2-PyridinesulfonaMide,N-[3-[(1R)-1-[(6R)-5,6-dihydro-4-hydroxy-2-oxo-6-(2-phenylethyl)-6-propyl-2H-pyran-3-yl]propyl]phenyl]-5-(trifluoroMethyl)-
• GTPL12685
• 2-Pyridinesulfonamide, N-(3-((1R)-1-((6R)-5,6-dihydro-4-hydroxy-2-oxo-6-(2-phenylethyl)-6-propyl-2H-pyran-3-yl)propyl)phenyl)-5-(trifluoromethyl)-
• N-[3-[(1R)-1-[(2R)-6-hydroxy-4-oxo-2-phenethyl-2-propyl-3H-pyran-5-yl]propyl]phenyl]-5-(trifluoromethyl)pyridine-2-sulfonamide
• EN300-19769351
• Q423404
• 2o4p
• TIPRANAVIR [VANDF]
• tipranavirum
• EX-A4113
• N-(3-((1R)-1-((6R)-4-hydroxy-2-oxo-6-(2-phenylethyl)-6-propyl-5,6-dihydro-2H-pyran-3-yl)propyl)phenyl)-5-(trifluoromethyl)pyridine-2-sulfonamide
• N-[3-[(1R)-1-[(2R)-6-hydroxy-4-oxo-2-(2-phenylethyl)-2-propyl-3H-pyran-5-yl]propyl]phenyl]-5-(trifluoromethyl)pyridine-2-sulfonamide
• CHEMBL222559
• BDBM50479982
• Aptivus(TM)
• TIPRANAVIR [INN]
• SCHEMBL40629
• F84910
• HSDB 8083
• Tipranavir [INN:BAN]
• DB00932
• NCGC00182028-01
• U-140690
• J05AE09
• CAS-174484-41-4
• SUJUHGSWHZTSEU-FYBSXPHGSA-N
• TIPRANAVIR [ORANGE BOOK]
• 3'-((1R)-1-((6R)-5,6-Dihydro-4-hydroxy-2-oxo-6-phenethyl-6-propyl-2H-pyran-3-yl)propyl)-5-(trifluoromethyl)-2-pyridinesulfonanilide
• AKOS030254403
• TIPRANAVIR [EMA EPAR]
• Tipranavir (INN)
• TIPRANAVIR (MART.)
• 2-Pyridinesulfonamide, N-[3-[(1R)-1-[(6R)-5,6-dihydro-4-hydroxy-2-oxo-6-(2-phenylethyl)-6-propyl-2H-pyran-3-yl]propyl]phenyl]-5-(trifluoromethyl)-
• N-[3-[(1R)-1-[(2R)-6-oxidanyl-4-oxidanylidene-2-(2-phenylethyl)-2-propyl-3H-pyran-5-yl]propyl]phenyl]-5-(trifluoromethyl)pyridine-2-sulfonamide
• N-(3-{(1R)-1-[(6R)-4-hydroxy-2-oxo-6-(2-phenylethyl)-6-propyl-5,6-dihydro-2H-pyran-3-yl]propyl}phenyl)-5-(trifluoromethyl)pyridine-2-sulfonamide
• NCGC00379087-02
• N-[3-[(1R)-1-[(2R)-6-hydroxy-4-oxo-2-(2-phenylethyl)-2-propyl-3H-pyran-5-yl]propyl]phenyl]-5-(trifluoromethyl)-2-pyridinesulfonamide
• TIPRANAVIR [MART.]
• CHEMBL183041
• A811642
• NCGC00379087-01
• Aptivus (TN)
• AS-79082
• TIPRANAVIR [MI]
• 2-Pyridinesulfonamide, N-(3-(1-(5,6-dihydro-4-hydroxy-2-oxo-6-(2-phenylethyl)-6-propyl-2H-pyran-3-yl)propyl)phenyl)-5-(trifluoromethyl)-, (R-(R*,R*))-
• NZPXPXAGXYTROM-FYBSXPHGSA-N
• TIPRANAVIR [WHO-DD]
• SCHEMBL40630
• Tox21_112962
• N-[3-[(1R)-1-[(2R)-4-hydroxy-6-oxo-2-phenethyl-2-propyl-3H-pyran-5-yl]propyl]phenyl]-5-(trifluoromethyl)pyridine-2-sulfonamide
• TPV
• ZZT404XD09
• DTXSID6048622
• J-010991
• N-(3-{(1R)-1-[(6R)-4-HYDROXY-2-OXO-6-PHENETHYL-6-PROPYL-5,6-DIHYDRO-2H-PYRAN-3-YL]PROPYL}PHENYL)-5-(TRIFLUOROMETHYL)-2-PYRIDINESULFONAMIDE
• tipranavir, (R-(R*,R*))-isomer
• HY-15148
• 2o4n
• PNU 140690
• CS-1210
• U 140690
• NS00015496
• N-{3-[(1R)-1-[(6R)-4-hydroxy-2-oxo-6-(2-phenylethyl)-6-propyl-5,6-dihydro-2H-pyran-3-yl]propyl]phenyl}-5-(trifluoromethyl)pyridine-2-sulfonamide
• 174484-41-4
• D08605
• 2o4l
• CHEBI:63628
• DTXCID9028548
• Tipranavir?
• NSC-831852
• NSC831852

• MDL： MFCD00949098
• Inchi： 1S/C31H33F3N2O5S/c1-3-16-30(17-15-21-9-6-5-7-10-21)19-26(37)28(29(38)41-30)25(4-2)22-11-8-12-24(18-22)36-42(39,40)27-14-13-23(20-35-27)31(32,33)34/h5-14,18,20,25,36-37H,3-4,15-17,19H2,1-2H3/t25-,30-/m1/s1
• InChI Key： SUJUHGSWHZTSEU-FYBSXPHGSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CN=1)(NC1=CC=CC(=C1)[C@@H](CC)C1C(=O)O[C@](CCC)(CCC2C=CC=CC=2)CC=1O)(=O)=O

Computed Properties

• Exact Mass: 602.20600
• Monoisotopic Mass: 602.20622782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 12
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Melting Point: 86-890C
• PSA: 113.97000
• LogP: 8.47930
• Specific Rotation: D +20° (ethanol)

Tipranavir Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month